2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}acetamide
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0749063
InChI:
InChI=1S/C15H24N2O3/c1-11(2)6-7-17-9-12-4-5-13(14(8-12)19-3)20-10-15(16)18/h4-5,8,11,17H,6-7,9-10H2,1-3H3,(H2,16,18)
SMILES:
CC(C)CCNCC1=CC(=C(C=C1)OCC(=O)N)OC
Molecular Formula:
C15H24N2O3
Molecular Weight:
280.36 g/mol
2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}acetamide
CAS No.:
Cat. No.: VC0749063
Molecular Formula: C15H24N2O3
Molecular Weight: 280.36 g/mol
* For research use only. Not for human or veterinary use.
![2-{4-[(Isopentylamino)methyl]-2-methoxyphenoxy}acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H24N2O3 |
|---|---|
| Molecular Weight | 280.36 g/mol |
| IUPAC Name | 2-[2-methoxy-4-[(3-methylbutylamino)methyl]phenoxy]acetamide |
| Standard InChI | InChI=1S/C15H24N2O3/c1-11(2)6-7-17-9-12-4-5-13(14(8-12)19-3)20-10-15(16)18/h4-5,8,11,17H,6-7,9-10H2,1-3H3,(H2,16,18) |
| Standard InChI Key | CGVQUJJSMNZCBU-UHFFFAOYSA-N |
| SMILES | CC(C)CCNCC1=CC(=C(C=C1)OCC(=O)N)OC |
| Canonical SMILES | CC(C)CCNCC1=CC(=C(C=C1)OCC(=O)N)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator